Cas no 83969-15-7 (2-[Bis(2-hydroxyethyl)amino]ethanol;2-(dimethylcarbamoyl)benzoic acid)

• Product Name: 2-[Bis(2-hydroxyethyl)amino]ethanol;2-(dimethylcarbamoyl)benzoic acid
• CAS No: 83969-15-7
• MF: C₁₆H₂₆N₂O₆
• MW: 342.387444972992
• CID: 888916
• Update Time: 2023-08-03

2-[Bis(2-hydroxyethyl)amino]ethanol;2-(dimethylcarbamoyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• o-[(dimethylamino)carbonyl]benzoic acid, compound with 2,2',2''-nitrilotriethanol (1:1)
• 2-[bis(2-hydroxyethyl)amino]ethanol,2-(dimethylcarbamoyl)benzoic acid
• o-((Dimethylamino)carbonyl)benzoic acid, compound with 2,2',2''-nitrilotriethanol (1:1)
• 2-(Dimethylcarbamoyl)benzoic acid--2,2',2''-nitrilotri(ethan-1-ol) (1/1)
• 2-[Bis(2-hydroxyethyl)amino]ethanol;2-(dimethylcarbamoyl)benzoic acid

• Inchi： 1S/C10H11NO3.C6H15NO3/c1-11(2)9(12)7-5-3-4-6-8(7)10(13)14;8-4-1-7(2-5-9)3-6-10/h3-6H,1-2H3,(H,13,14);8-10H,1-6H2
• InChI Key： PIPWVZBGEFAMNA-UHFFFAOYSA-N
• SMILES： OCCN(CCO)CCO.O=C(C1C=CC=CC=1C(=O)O)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 293
• Topological Polar Surface Area: 122